86-29-3

Diphenylacetonitrile

In Stock

• CAS RN:
• 86-29-3

• Formula:
• C14H11N

• InChI:
• InChI=1S/C14H11N/c15-11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H

• InChIKey:
• NEBPTMCRLHKPOB-UHFFFAOYSA-N

• Diphenylacetonitrile can be prepared in good yield by the dehydration of the amide of diphenyl acetic acid with phosphorous oxychloride.
  
  

Isopropyl 2-(3-methylphenyl)-1,3-dioxoisoindoline-5-carboxylate

• CAS RN:
• 5286-29-3

• Formula:
• C19H17NO4

• InChI:
• InChI=1S/C19H17NO4/c1-11(2)24-19(23)13-7-8-15-16(10-13)18(22)20(17(15)21)14-6-4-5-12(3)9-14/h4-11H,1-3H3

• InChIKey:
• CCWAQFVFBUEMMG-UHFFFAOYSA-N

• Isopropyl 2-(3-methylphenyl)-1,3-dioxoisoindoline-5-carboxylate is a useful research compound. Its molecular formula is C19H17NO4 and its molecular weight is 323.3g/mol. The purity is usually 95%.

2-Chloro-6-hydrazinylpyrazine

In Stock

• CAS RN:
• 63286-29-3

• Formula:
• C4H5ClN4

• InChI:
• InChI=1S/C4H5ClN4/c5-3-1-7-2-4(8-3)9-6/h1-2H,6H2,(H,8,9)

• InChIKey:
• FEDQSVIJHNBUHH-UHFFFAOYSA-N

• 2-Chloro-6-hydrazinylpyrazine is a useful research compound. Its molecular formula is C4H5ClN4 and its molecular weight is 144.56 g/mol. The purity is usually 95%.

2-[(Pyridin-2-ylmethyl)amino]acetonitrile

In Stock

• CAS RN:
• 63086-29-3

• Formula:
• C8H9N3

• InChI:
• InChI=1S/C8H9N3/c9-4-6-10-7-8-3-1-2-5-11-8/h1-3,5,10H,6-7H2

• InChIKey:
• CKBFMJVFVTZQSN-UHFFFAOYSA-N

• 2-[(Pyridin-2-ylmethyl)amino]acetonitrile is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.

(2R,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol

In Stock

• CAS RN:
• 50986-29-3

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6-/m1/s1

• InChIKey:
• WQZGKKKJIJFFOK-VFUOTHLCSA-N

• Beta-D-glucose is d-Glucopyranose with beta configuration at the anomeric centre. It has a role as an epitope and a mouse metabolite. It is an enantiomer of a beta-L-glucose.
  A primary source of energy for living organisms. It is naturally occurring and is found in fruits and other parts of plants in its free state. It is used therapeutically in fluid and nutrient replacement.
  b-D-Glucose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
  (2R,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol contains a Glucosylceramide motif and is often attached to a Cer aglycon.
  β-D-glucose is a natural product found in Prunus angustifolia, Withania somnifera, and other organisms with data available.
  Beta-D-Glucopyranose is the beta isoform of D-glucopyranose, a synthetic simple monosaccharide as an energy source. D-glucopyranose is oxidized in v...

N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872986-29-3

• Formula:
• C25H30N4O6S

• InChI:
• InChI=1S/C25H30N4O6S/c1-17-14-19(8-9-22(17)34-2)36(32,33)29-12-5-13-35-23(29)16-28-25(31)24(30)26-11-10-18-15-27-21-7-4-3-6-20(18)21/h3-4,6-9,14-15,23,27H,5,10-13,16H2,1-2H3,(H,26,30)(H,28,31)

• InChIKey:
• AUTUUVWONSSMDF-UHFFFAOYSA-N

• N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C25H30N4O6S and its molecular weight is 514.6. The purity is usually 95%.

1-(Tetrahydro-2-furanylmethyl)-1H-pyrrole-2-carbaldehyde

In Stock

• CAS RN:
• 932186-29-3

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c12-8-9-3-1-5-11(9)7-10-4-2-6-13-10/h1,3,5,8,10H,2,4,6-7H2

• InChIKey:
• SXUBDVNYZHNQCW-UHFFFAOYSA-N

• 1-(Tetrahydro-2-furanylmethyl)-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.

3-(2-Furoyl)-2-methoxypyridine

In Stock

• CAS RN:
• 898786-29-3

• Formula:
• C11H9NO3

• InChI:
• InChI=1S/C11H9NO3/c1-14-11-8(4-2-6-12-11)10(13)9-5-3-7-15-9/h2-7H,1H3

• InChIKey:
• NBBLJIMBHUNLKH-UHFFFAOYSA-N

• 3-(2-Furoyl)-2-methoxypyridine is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.

Bicyclo[3.1.0]hexane, 6-(cyclohexyloxy)-, (1-alpha-,5-alpha-,6-ba-)- (9CI)

• CAS RN:
• 131186-29-3

• Formula:
• C12H20O

• InChI:
• InChI=1S/C12H20O/c1-2-5-9(6-3-1)13-12-10-7-4-8-11(10)12/h9-12H,1-8H2/t10-,11+,12?

• InChIKey:
• LSYRYPNTCSOUNC-FOSCPWQOSA-N

• Bicyclo[3.1.0]hexane, 6-(cyclohexyloxy)-, (1-alpha-,5-alpha-,6-ba-)- (9CI) is a useful research compound. Its molecular formula is C12H20O and its molecular weight is 180.291. The purity is usually 95%.

5-Methyl-3-(1,2,5,6-tetrahydropyridin-3-yl)isoxazole

• CAS RN:
• 123686-29-3

• Formula:
• C9H12N2O

• InChI:
• InChI=1S/C9H12N2O/c1-7-5-9(11-12-7)8-3-2-4-10-6-8/h3,5,10H,2,4,6H2,1H3

• InChIKey:
• KUJXUWANVKXVGT-UHFFFAOYSA-N

• 5-Methyl-3-(1,2,5,6-tetrahydropyridin-3-yl)isoxazole, also known as 5-Methyl-3-(1,2,5,6-tetrahydropyridin-3-yl)isoxazole, is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.2 g/mol. The purity is usually 95%.

2-Chloro-N,N-dimethylpropanamide

Usually In Stock

• CAS RN:
• 152786-29-3

• Formula:
• C5H10ClNO

• InChI:
• InChI=1S/C5H10ClNO/c1-4(6)5(8)7(2)3/h4H,1-3H3

• InChIKey:
• WDOAUKIEENWZNC-UHFFFAOYSA-N

• 2-Chloro-N,N-dimethylpropanamide is a useful research compound. Its molecular formula is C5H10ClNO and its molecular weight is 135.59 g/mol. The purity is usually 95%.

5-(2-methylcyclopropyl)-1,2-oxazol-3-amine, Mixture of diastereomers

In Stock

• CAS RN:
• 1496486-29-3

• Formula:
• C7H10N2O

• 5-(2-methylcyclopropyl)-1,2-oxazol-3-amine, Mixture of diastereomers is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.2. The purity is usually 95%.

2-((Methyl(piperidin-4-yl)amino)methyl)benzonitrile hydrochloride

Usually In Stock

• CAS RN:
• 1289386-29-3

• Formula:
• C14H20ClN3

• InChI:
• InChI=1S/C14H19N3.ClH/c1-17(14-6-8-16-9-7-14)11-13-5-3-2-4-12(13)10-15;/h2-5,14,16H,6-9,11H2,1H3;1H

• InChIKey:
• MLAWRBZWNAGIQG-UHFFFAOYSA-N

• 2-((Methyl(piperidin-4-yl)amino)methyl)benzonitrile hydrochloride is a useful research compound. Its molecular formula is C14H20ClN3 and its molecular weight is 265.78 g/mol. The purity is usually 95%.

3-(1H-1,2,4-triazol-1-yl)butan-2-amine

In Stock

• CAS RN:
• 1247986-29-3

• Formula:
• C6H12N4

• InChI:
• InChI=1S/C6H12N4/c1-5(7)6(2)10-4-8-3-9-10/h3-6H,7H2,1-2H3

• InChIKey:
• YYLBLMYFEQNWIL-UHFFFAOYSA-N

• 3-(1H-1,2,4-triazol-1-yl)butan-2-amine is a useful research compound. Its molecular formula is C6H12N4 and its molecular weight is 140.19. The purity is usually 95%.

5-Amino-3,6-dichloropyrazine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 1632286-29-3

• Formula:
• C5H3Cl2N3O2

• InChI:
• InChI=1S/C5H3Cl2N3O2/c6-2-1(5(11)12)9-3(7)4(8)10-2/h(H2,8,10)(H,11,12)

• InChIKey:
• NFUFJWKZYAZIFF-UHFFFAOYSA-N

• 5-Amino-3,6-dichloropyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C5H3Cl2N3O2 and its molecular weight is 208. The purity is usually 95%.

2-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)ethanol

In Stock

• CAS RN:
• 1446786-29-3

• Formula:
• C7H9F3N2O

• InChI:
• InChI=1S/C7H9F3N2O/c1-12-6(7(8,9)10)4-5(11-12)2-3-13/h4,13H,2-3H2,1H3

• InChIKey:
• WPFFQYSSGJPIFK-UHFFFAOYSA-N

• 2-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)ethanol is a useful research compound. Its molecular formula is C7H9F3N2O and its molecular weight is 194.15 g/mol. The purity is usually 95%.

4-Methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride

In Stock

• CAS RN:
• 1420986-29-3

• Formula:
• C9H14ClN3O

• InChI:
• InChI=1S/C9H13N3O.ClH/c1-7-2-5-11-9(12-7)13-8-3-4-10-6-8;/h2,5,8,10H,3-4,6H2,1H3;1H

• InChIKey:
• QOPIIGVRAUWNOH-UHFFFAOYSA-N

• 4-Methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride is a useful research compound. Its molecular formula is C9H14ClN3O and its molecular weight is 215.68. The purity is usually 95%.

1-((3-Chloro-4-methoxyphenyl)sulfonyl)-3-(isobutylsulfonyl)azetidine

In Stock

• CAS RN:
• 1797886-29-3

• Formula:
• C14H20ClNO5S2

• InChI:
• InChI=1S/C14H20ClNO5S2/c1-10(2)9-22(17,18)12-7-16(8-12)23(19,20)11-4-5-14(21-3)13(15)6-11/h4-6,10,12H,7-9H2,1-3H3

• InChIKey:
• PWSXPLCHLCXLAE-UHFFFAOYSA-N

• 1-((3-Chloro-4-methoxyphenyl)sulfonyl)-3-(isobutylsulfonyl)azetidine is a useful research compound. Its molecular formula is C14H20ClNO5S2 and its molecular weight is 381.89. The purity is usually 95%.

Methyl 3-Amino-2,6-dibromo-4-chlorobenzoate

In Stock

• CAS RN:
• 1187386-29-3

• Formula:
• C8H6Br2ClNO2

• InChI:
• InChI=1S/C8H6Br2ClNO2/c1-14-8(13)5-3(9)2-4(11)7(12)6(5)10/h2H,12H2,1H3

• InChIKey:
• WCJCQMMPDRWOFL-UHFFFAOYSA-N

• Methyl 3-Amino-2,6-dibromo-4-chlorobenzoate is a useful research compound. Its molecular formula is C8H6Br2ClNO2 and its molecular weight is 343.4 g/mol. The purity is usually 95%.

N-Tert-butyl-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379986-29-3

• Formula:
• C15H24N4O2

• InChI:
• InChI=1S/C15H24N4O2/c1-11-9-16-13(17-10-11)21-12-5-7-19(8-6-12)14(20)18-15(2,3)4/h9-10,12H,5-8H2,1-4H3,(H,18,20)

• InChIKey:
• WYZHNVFKOXSHIQ-UHFFFAOYSA-N

• N-Tert-butyl-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide is a useful research compound. Its molecular formula is C15H24N4O2 and its molecular weight is 292.383. The purity is usually 95%.